Cas no 2138027-00-4 (2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid)

• Product Name: 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid
• CAS No: 2138027-00-4
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6069333
• PubChem ID: 165470830
• Update Time: 2025-06-11

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657666
• 2138027-00-4
• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid

• Inchi： 1S/C23H25NO4/c1-15-16(13-22(25)26)7-6-12-24(15)23(27)28-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,15-16,21H,6-7,12-14H2,1H3,(H,25,26)
• InChI Key： KFEGUJMNPXHAHH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCCC(CC(=O)O)C1C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid

Introduction to 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic Acid (CAS No. 2138027-00-4)

2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid, identified by its CAS number 2138027-00-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery programs. The intricate structure of this molecule, featuring a 9H-fluoren-9-yl)methoxy]carbonyl moiety and a piperidine ring, contributes to its unique chemical properties and potential therapeutic applications.

The< strong>fluorenylmethoxycarbonyl group is a well-known protecting group in organic synthesis, often used to shield carboxylic acid functionalities during peptide coupling reactions. However, in the context of this compound, it serves a dual purpose: not only does it protect the carboxylic acid group, but it also enhances the solubility and stability of the molecule in various solvents. This characteristic makes it particularly useful in medicinal chemistry for designing novel drug candidates that require precise control over reactivity and solubility.

The< strong>piperidine ring is another critical feature of this compound. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous therapeutic agents. They are commonly found in drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases due to their ability to interact with biological targets such as enzymes and receptors. The presence of a methyl substituent on the piperidine ring further modulates the electronic properties of the molecule, influencing its binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel treatments for various diseases, including cancer, neurodegenerative disorders, and chronic inflammatory conditions. The< strong>acetic acid moiety in this compound adds another layer of functionality that can be exploited for therapeutic purposes. Acetic acid derivatives have been shown to exhibit anti-inflammatory, analgesic, and even anticancer properties by modulating key signaling pathways in cells. By incorporating this moiety into a structurally complex molecule like 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid, researchers aim to enhance its biological activity and develop more effective therapeutic agents.

The< strong>CAS number 2138027-00-4 provides a unique identifier for this compound, ensuring accurate documentation and tracking in scientific literature and patent databases. This standardized nomenclature system is crucial for researchers who need to reference specific chemical entities in their work. The CAS registry number also facilitates collaboration between scientists from different institutions and industries by providing a common language for discussing chemical compounds.

One of the most exciting aspects of studying compounds like 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid is the potential for structure-based drug design. By understanding the three-dimensional structure of this molecule and how it interacts with biological targets, researchers can make informed modifications to improve its efficacy and reduce side effects. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations are increasingly being used to predict these interactions with high accuracy.

The< strong>fluorenylmethoxycarbonyl group not only serves as a protecting group but also as an anchor for further functionalization. This allows chemists to attach additional pharmacophores or tags that can enhance the molecule's pharmacokinetic properties or enable targeted delivery systems. For example, fluorine atoms are known for their ability to improve metabolic stability and binding affinity when incorporated into drug molecules. By leveraging these properties, researchers can design compounds that persist longer in the body while maintaining high activity against their intended targets.

The< strong>piperidine ring also offers opportunities for further derivatization. By introducing various substituents at different positions on the ring, scientists can fine-tune the electronic distribution and steric environment of the molecule. This can lead to significant changes in its biological activity, allowing for the optimization of drug candidates against specific disease pathways. For instance, modifications at the 3-position of the piperidine ring can influence interactions with enzymes or receptors involved in neurotransmitter signaling.

The< strong>acetic acid moiety provides another avenue for functionalization that can be exploited to enhance therapeutic effects. For example, esterification or amidation of this carboxylic acid group can alter its solubility profile or introduce new biological activities. Such modifications are often necessary during the drug development process to achieve the desired balance between potency, selectivity, and pharmacokinetics.

In conclusion, 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-methylpiperidin-3-yl)acetic acid (CAS No. 2138027-00-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features—such as the< strong>fluorenylmethoxycarbonyl,< strong>piperidine ring, and< strong>acetic acid moiety